Cas no 2034604-72-1 (1-{1-[(4-bromophenyl)methyl]piperidin-4-yl}-3-phenylimidazolidine-2,4-dione)

• Product Name: 1-{1-[(4-bromophenyl)methyl]piperidin-4-yl}-3-phenylimidazolidine-2,4-dione
• CAS No: 2034604-72-1
• MF: C₂₁H₂₂BrN₃O₂
• MW: 428.322284221649
• CID: 5554084
• PubChem ID: 91819517
• Update Time: 2025-08-03

1-{1-[(4-bromophenyl)methyl]piperidin-4-yl}-3-phenylimidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• AKOS025328637
• 1-(1-(4-bromobenzyl)piperidin-4-yl)-3-phenylimidazolidine-2,4-dione
• 1-[1-[(4-bromophenyl)methyl]piperidin-4-yl]-3-phenylimidazolidine-2,4-dione
• 1-{1-[(4-bromophenyl)methyl]piperidin-4-yl}-3-phenylimidazolidine-2,4-dione
• F6529-2565
• 2034604-72-1

• Inchi： 1S/C21H22BrN3O2/c22-17-8-6-16(7-9-17)14-23-12-10-18(11-13-23)24-15-20(26)25(21(24)27)19-4-2-1-3-5-19/h1-9,18H,10-15H2
• InChI Key： KNLLWFRCCTYTMT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CN1CCC(CC1)N1C(N(C2C=CC=CC=2)C(C1)=O)=O

Computed Properties

• Exact Mass: 427.08954g/mol
• Monoisotopic Mass: 427.08954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 43.9Ų

Additional information on 1-{1-[(4-bromophenyl)methyl]piperidin-4-yl}-3-phenylimidazolidine-2,4-dione

Comprehensive Analysis of 1-{1-[(4-bromophenyl)methyl]piperidin-4-yl}-3-phenylimidazolidine-2,4-dione (CAS No. 2034604-72-1)

The compound 1-{1-[(4-bromophenyl)methyl]piperidin-4-yl}-3-phenylimidazolidine-2,4-dione (CAS No. 2034604-72-1) is a highly specialized organic molecule with a unique structural framework. Its chemical name reflects the presence of a piperidine ring, a bromophenyl group, and a phenylimidazolidine-2,4-dione moiety, which collectively contribute to its potential applications in pharmaceutical and agrochemical research. The 4-bromophenyl substitution is particularly noteworthy, as it often enhances the compound's binding affinity in biological systems.

In recent years, the demand for piperidine derivatives and imidazolidine-2,4-dione-based compounds has surged due to their versatility in drug discovery. Researchers are increasingly exploring CAS No. 2034604-72-1 for its potential role in modulating enzyme activity or receptor interactions. This aligns with the growing interest in small molecule therapeutics and targeted drug delivery systems, which are among the most searched topics in pharmaceutical sciences today.

The synthesis of 1-{1-[(4-bromophenyl)methyl]piperidin-4-yl}-3-phenylimidazolidine-2,4-dione involves multi-step organic reactions, including N-alkylation and cyclization processes. Its bromine atom offers a reactive site for further functionalization, making it a valuable intermediate in medicinal chemistry. This property has sparked discussions in online forums about structure-activity relationships (SAR) and lead optimization strategies, which are critical for modern drug development.

From an industrial perspective, the compound's piperidin-4-yl core is a common scaffold in CNS-active drugs, a topic frequently searched by professionals in neuroscience and psychiatry. While CAS No. 2034604-72-1 itself is not a marketed drug, its structural features resemble those of compounds under investigation for neurological disorders. This connection has led to increased visibility in academic and patent literature, particularly in studies related to blood-brain barrier permeability.

Environmental and safety profiles of brominated compounds like this one are also a hot topic. While 2034604-72-1 is not classified as hazardous under current regulations, its biodegradability and ecotoxicity are subjects of ongoing research. These aspects resonate with the broader scientific community's focus on green chemistry and sustainable synthesis, which dominate search trends in chemical manufacturing.

Analytical characterization of 1-{1-[(4-bromophenyl)methyl]piperidin-4-yl}-3-phenylimidazolidine-2,4-dione typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are frequently queried by chemistry students and researchers, highlighting the compound's educational value. The crystalline properties of this material, influenced by its phenylimidazolidine group, are also of interest in pharmaceutical formulation studies.

In conclusion, CAS No. 2034604-72-1 represents a fascinating case study in contemporary organic chemistry. Its structural complexity and potential applications make it relevant to multiple disciplines, from medicinal chemistry to material science. As search data shows, compounds combining heterocyclic systems with halogen substitutions continue to attract significant academic and industrial attention worldwide.